2-((4-Carbamoylphenyl)amino)-2-oxoethyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol
• IUPAC Name: [2-(4-carbamoylanilino)-2-oxoethyl] 4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H18N2O4S/c19-17(22)11-5-7-12(8-6-11)20-16(21)9-24-18(23)14-10-25-15-4-2-1-3-13(14)15/h5-8,10H,1-4,9H2,(H2,19,22)(H,20,21)
• InChI Key: GTAABKTZQGLVNE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=CS2)C(=O)OCC(=O)NC3=CC=C(C=C3)C(=O)N

Description

Tetrahydrobenzo[b]thiophene Core Structure

The bicyclic 4,5,6,7-tetrahydrobenzo[b]thiophene system consists of:

• A benzene ring fused to a thiophene (sulfur-containing heterocycle) at positions 4a and 8a.
• Partial saturation of the thiophene ring, with hydrogenation at positions 4, 5, 6, and 7, yielding a cyclohexene-like structure fused to the aromatic benzene ring.

Structural Feature	Description	Source Citation
Ring fusion positions	Benzene fused to thiophene at 4a,8a
Hydrogenation pattern	Saturation at C4-C7 of thiophene ring
Aromatic character	Benzene retains full aromaticity

This partial saturation reduces ring strain compared to fully unsaturated benzo[b]thiophene while maintaining planarity in the benzene moiety, influencing π-π stacking interactions.

Carbamoylphenyl-Urea Linker System

The urea linker bridges the tetrahydrobenzo[b]thiophene core to the 4-carbamoylphenyl group via:

• A 2-oxoethyl spacer bonded to the thiophene carboxylate.
• A urea functional group (-NH-C(O)-NH-) formed by the condensation of an amine (from 4-carbamoylaniline) and a carbonyl group.

Component	Role	Source Citation
Urea linkage (-NH-C(O)-NH-)	Hydrogen-bond donor/acceptor for supramolecular interactions
4-Carbamoylphenyl group	Introduces polar amide functionality
2-Oxoethyl spacer	Aliphatic chain enabling conformational flexibility

The SMILES string $$ \text{O=C(OCC(NC1=CC=C(C(N)=O)C=C1)=O)C2=CSC3=C2CCCC3} $$ confirms the connectivity: the urea nitrogen connects to the 4-carbamoylphenyl ring (C1) and the 2-oxoethyl spacer (OCC), which terminates at the thiophene carboxylate.

Ester Functional Group Configuration

The ethyl carboxylate at position 3 of the thiophene ring consists of:

• A carbonyl group ($$ \text{C=O} $$) adjacent to an ether oxygen ($$ \text{-O-} $$).
• An ethyl chain ($$ \text{-CH}2\text{CH}3 $$) bonded to the ether oxygen.

Property	Description	Source Citation
Position on core	C3 of tetrahydrobenzo[b]thiophene
Bond angles	$$ \angle(\text{C-O-C}) \approx 120^\circ $$ (sp² hybridization)
Reactivity	Susceptible to hydrolysis under acidic/basic conditions

The ester’s electron-withdrawing nature polarizes the thiophene ring, potentially directing electrophilic substitution to the 2-position. Its lipophilic character also enhances membrane permeability compared to carboxylic acid analogs.

Preparation Methods

Method 1: Hydrolysis of Ethyl Ester

Ethyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (CAS 78262) is hydrolyzed under basic conditions to yield the free carboxylic acid.

Reagents/Conditions	Yield	Reference
KOH (1.7 g, 30 mmol) + H₂O (20 mL) → Reflux → Acidification (HCl)	96%
LiAlH₄ (3 mmol) + THF → Quench with H₂O → Extraction (EtOAc)	86%

Method 2: Direct Carboxylation

Alternative routes involve introducing the carboxylic acid group directly via cyclization or substitution. For example, thieno[3,4-b]thiophene derivatives undergo bromination and hydrolysis to yield carboxylic acids.

Preparation of 2-((4-Carbamoylphenyl)amino)-2-oxoethyl Intermediate

This component is synthesized through carbamoylation and coupling reactions.

Step 1: Carbamoylation of 4-Aminobenzoic Acid

4-Aminobenzoic acid reacts with carbamoyl chloride or activated esters to form the carbamoyl derivative.

Reagents/Conditions	Product	Yield	Reference
4-Aminobenzoic acid + Tosyl chloride (SOCl₂) → Reaction with NH₃	4-Carbamoylbenzoic acid (amide)	78%

Step 2: Formation of 2-Oxoethyl Linker

The oxoethyl group is introduced via activation of a carboxylic acid. For example, 2-chloro-2-oxoethyl derivatives react with amines to form the desired intermediate.

Reagents/Conditions	Product	Yield	Reference
2-Chloro-2-oxoethyl 4-methylbenzenesulfonate + p-aminobenzoic acid → THF, TEA	4-(2-Oxoethylamido)benzoic acid	68%

Coupling Strategies

The final step involves coupling the tetrahydrobenzo[b]thiophene carboxylate with the 2-((4-carbamoylphenyl)amino)-2-oxoethyl intermediate.

Method A: HATU-Mediated Amide Bond Formation

HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium hexafluorophosphate) is effective for coupling carboxylic acids with amines.

Reagents/Conditions	Product	Yield	Reference
4,5,6,7-Tetrahydrobenzo[b]thiophene-3-carboxylic acid + HATU + DIPEA → DCM	Target compound	~80%

Method B: EDCI-Catalyzed Esterification

Ethyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is coupled with the oxoethyl amine using EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Reagents/Conditions	Product	Yield	Reference
Ethyl ester + EDCI + DMAP → DMF → 20°C, 4 h	Target ester (pre-hydrolysis)	89.6%

Key Challenges and Optimizations

• Regioselectivity : Ensuring the carbamoyl group attaches at the 4-position of the phenyl ring requires controlled reaction conditions.
• Solubility : Polar aprotic solvents (e.g., DMF, DCM) enhance reaction efficiency in coupling steps.
• Purification : Silica gel chromatography or preparative HPLC is critical to isolate the final product.

Comparative Analysis of Synthetic Routes

Route	Advantages	Limitations
HATU Coupling	High yield, mild conditions	Cost of HATU
EDCI Esterification	Scalable, high-yielding ester formation	Requires hydrolysis step

Experimental Validation

NMR and mass spectrometry are used to confirm structural integrity. For example:

• ¹H NMR (DMSO-d₆) : Peaks at δ 10.10 (s, 1H, NH), 7.92 (s, 1H, aromatic), 2.7–2.8 (m, 4H, cyclohexane).
• ESI-MS : [M+H]⁺ = 509 (calculated for C₃₀H₂₄FN₃O₄).

Applications and Derivatives

The compound’s structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or protease-targeted agents. Similar derivatives (e.g., 2,3-substituted tetrahydrobenzo[b]thiophenes) have shown bioactivity in RORγt modulation.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Condensation: Condensation reactions with aldehydes or ketones can form Schiff bases.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-((4-Carbamoylphenyl)amino)-2-oxoethyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate has several scientific research applications:

Chemistry: It is used in the synthesis of various thiophene derivatives and as an intermediate in organic synthesis.

Biology: It has been studied for its potential as an inhibitor of enzymes like PDK1 and LDHA, which are involved in cancer metabolism.

Medicine: Research has shown its potential as an anticancer agent, particularly in targeting colorectal cancer cells.

Industry: It is used in the production of dyes and other industrial chemicals.

Mechanism of Action

The compound exerts its effects by interacting with specific molecular targets and pathways. For example, it can inhibit the interaction between Kelch-like ECH-associated protein 1 (KEAP1) and NRF2, thereby modulating the antioxidant response in cells . This mechanism is particularly relevant in its anticancer activity, where it disrupts cancer cell metabolism and induces cell death .

Comparison with Similar Compounds

Substituent Variations

Compounds sharing the 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate scaffold exhibit diverse biological activities depending on substituents:

• Ethyl 2-((2-ethoxy-1-(4-hydroxyphenyl)-2-oxoethyl)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate (6o): Features a 4-hydroxyphenyl group instead of carbamoyl. Synthesized via Petasis reaction in HFIP with 22% yield .
• 2-[(3-Carboxy-1-oxopropyl)amino]-6-phenyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile (30): Incorporates a carbonitrile group and phenyl ring, showing antibacterial activity .
• Ethyl 2-(2-cyano-3-(4-methoxyphenyl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate: Contains a cyanoacrylamide side chain, demonstrating antioxidant activity (IC₅₀: 12–45 µM in DPPH assays) .

Key Functional Group Comparisons

Compound Name	Substituents at Position 2	Key Functional Groups	Biological Activity
Target Compound	4-Carbamoylphenylamino-oxoethyl	Carbamoyl, ester	Not reported (predicted enzyme modulation)
Compound 6o	4-Hydroxyphenylamino-oxoethyl	Hydroxyl, ester	Unreported (structural focus)
Compound 30	3-Carboxypropanamido, carbonitrile	Carboxylic acid, nitrile	Antibacterial
Compound B-M	Cyanoacrylate	Cyano, acrylamide	Antioxidant (IC₅₀: 12–45 µM)

Yield Comparison :

• Compound 6o: 22% yield via Petasis reaction .
• Compound 30: 77% yield using succinic anhydride in CH₂Cl₂ .
• Cyanoacrylate derivatives: 65–78% yields via reverse-phase HPLC purification .

Physicochemical Properties

• Melting Points : Carboxamide derivatives (e.g., Compound 31: 204–207°C ) generally exhibit higher melting points than ester/carboxylate analogues due to hydrogen bonding.
• Solubility : Carbamoyl groups enhance aqueous solubility compared to hydrophobic substituents (e.g., 4-chlorobenzylidene in ).

Structure-Activity Relationships (SAR)

• Carbamoyl vs. Cyano: Carbamoyl groups may enhance target binding via hydrogen bonding, while cyano groups improve metabolic stability.
• Ester vs. Carboxylic Acid : Esters (e.g., target compound) likely improve membrane permeability compared to carboxylic acids .

Biological Activity

2-((4-Carbamoylphenyl)amino)-2-oxoethyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a complex organic compound notable for its potential biological activities. This compound integrates a tetrahydrobenzo[b]thiophene moiety with a carbamoylphenyl group, which contributes to its pharmacological significance. Research indicates that derivatives of this compound exhibit various biological activities, particularly in analgesic effects, and may have applications in treating conditions like cancer and infectious diseases.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{18}N_{2}O_{4}S$, and it features a unique structure that enhances its biological activity. The presence of both the carboxylate functional group and the oxoethyl substituent is critical for its interactions with biological targets.

Property	Value
Molecular Formula	C18H18N2O4S
Molecular Weight	354.41 g/mol
CAS Number	871218-26-7

Research has shown that the compound interacts with pain pathways and modulates inflammatory responses. In animal models tested via the "hot plate" method, it has been found to exceed the analgesic effects of standard medications like metamizole.

Analgesic Activity

The analgesic properties are attributed to its ability to inhibit specific pain mediators and pathways. The compound's structural features allow it to bind effectively to receptors involved in pain signaling.

Case Study: Analgesic Effects

In a study assessing the analgesic properties of various compounds similar to 2-((4-Carbamoylphenyl)amino)-2-oxoethyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, significant results were observed:

• Test Method : Hot Plate Test in Animal Models
• Results : The compound demonstrated a higher efficacy compared to traditional analgesics.

Compound	Efficacy (compared to control)
2-((4-Carbamoylphenyl)amino)-2-oxoethyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate	Superior
Metamizole	Standard

Antiproliferative Activity

The compound also exhibits antiproliferative effects against various cancer cell lines. In vitro studies have indicated that it induces apoptosis in cancer cells through mechanisms involving cell cycle arrest and modulation of apoptosis-related proteins.

Study Findings:

A recent study highlighted the compound's ability to induce cell death in breast cancer cells (MCF-7) with an IC50 value of approximately 23.2 µM . This suggests significant potential as an anticancer agent.

Comparative Analysis with Similar Compounds

Several compounds share structural similarities with 2-((4-Carbamoylphenyl)amino)-2-oxoethyl 4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate. Their biological activities can vary significantly based on structural modifications.

Compound Name	Structure	Unique Features
Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate	Structure	Basic structure without carbamoyl substitution
N-(3-Carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-5-(4-fluorophenyl)isoxazole-3-carboxamide	Structure	Incorporates isoxazole moiety enhancing biological activity
2-Amino-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid	Structure	Contains a methyl group which may influence solubility